Cas no 868255-61-2 (1-(2-NAPHTHYL)-3-(2,3,4-TRIFLUOROANILINO)-1-PROPANONE)

• Product Name: 1-(2-NAPHTHYL)-3-(2,3,4-TRIFLUOROANILINO)-1-PROPANONE
• CAS No: 868255-61-2
• MF: C₁₉H₁₄F₃NO
• MW: 329.31577539444
• CID: 5271309
• Update Time: 2025-06-08

1-(2-NAPHTHYL)-3-(2,3,4-TRIFLUOROANILINO)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 1-(2-NAPHTHYL)-3-(2,3,4-TRIFLUOROANILINO)-1-PROPANONE
• SALOR-INT L321702-1EA
• 1-(naphthalen-2-yl)-3-[(2,3,4-trifluorophenyl)amino]propan-1-one

• Inchi： 1S/C19H14F3NO/c20-15-7-8-16(19(22)18(15)21)23-10-9-17(24)14-6-5-12-3-1-2-4-13(12)11-14/h1-8,11,23H,9-10H2
• InChI Key： GHAYEFNMOQQNKI-UHFFFAOYSA-N
• SMILES： C1C=C2C(C=C(C(CCNC3C=CC(F)=C(F)C=3F)=O)C=C2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(2-NAPHTHYL)-3-(2,3,4-TRIFLUOROANILINO)-1-PROPANONE

Professional Introduction to Compound with CAS No. 868255-61-2 and Product Name: 1-(2-NAPHTHYL)-3-(2,3,4-TRIFLUOROANILINO)-1-PROPANONE

The compound with the CAS number 868255-61-2 and the product name 1-(2-NAPHTHYL)-3-(2,3,4-trifluoroanilino)-1-propanone represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both a naphthyl group and a trifluoroanilino moiety in its molecular structure endows it with distinct chemical properties that make it a valuable candidate for further exploration.

One of the most striking aspects of this compound is its dual functionality, which arises from the combination of the 2-naphthyl group and the 2,3,4-trifluoroanilino substituent. The naphthyl group, known for its stability and aromaticity, contributes to the overall rigidity of the molecule, while the trifluoroanilino group introduces electron-withdrawing effects that can modulate reactivity. This balance between stability and reactivity makes the compound particularly interesting for synthetic applications.

Recent studies have highlighted the potential of such compounds in the development of novel pharmaceuticals. The trifluoroanilino moiety, in particular, has been extensively studied for its ability to enhance binding affinity and metabolic stability in drug candidates. For instance, fluorinated aromatic compounds have shown promise in improving the pharmacokinetic profiles of small-molecule drugs by increasing their lipophilicity and resistance to metabolic degradation. The incorporation of this moiety into 1-(2-naphthyl)-3-(2,3,4-trifluoroanilino)-1-propanone suggests that it may exhibit similar benefits.

The 1-propanone backbone of the compound provides a versatile platform for further functionalization. Ketones are well-known for their reactivity in various organic transformations, including condensation reactions, Michael additions, and oxidation processes. This reactivity allows for the introduction of additional functional groups or modifications, making it possible to tailor the compound's properties for specific applications. For example, researchers have explored using ketones as intermediates in the synthesis of heterocyclic compounds, which are often key components in pharmaceuticals.

In terms of applications, this compound has shown potential in several areas within pharmaceutical research. One notable area is its use as an intermediate in the synthesis of bioactive molecules. The combination of a naphthyl group and a trifluoroanilino group creates a scaffold that can mimic natural products or bioactive peptides. Such scaffolds are often employed in drug discovery programs due to their ability to interact with biological targets in a predictable manner.

Another area where this compound has been explored is in materials science. Fluorinated aromatic compounds are known for their unique electronic properties, which make them suitable for applications in organic electronics and liquid crystals. The presence of both naphthyl and trifluoroanilino groups could potentially lead to novel materials with enhanced thermal stability or luminescent properties. These materials could find applications in displays, sensors, or other advanced technological devices.

From a synthetic chemistry perspective, 1-(2-naphthyl)-3-(2,3,4-trifluoroanilino)-1-propanone serves as an excellent building block for more complex molecules. Its structural features allow chemists to explore diverse synthetic pathways, including cross-coupling reactions, nucleophilic substitutions, and cyclizations. These reactions can be used to introduce additional functional groups or to create new molecular architectures. The versatility of this compound makes it a valuable tool for researchers working on both small-molecule drug discovery and materials science.

Recent advances in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling techniques can predict how 1-(2-naphthyl)-3-(2,3,4-trifluoroanilino)-1-propanone interacts with biological targets or other molecules. These predictions can guide experimental efforts by identifying potential binding sites or highlighting areas where modifications might improve activity. Such computational studies are increasingly integral to modern drug discovery programs.

The synthesis of this compound also underscores the importance of green chemistry principles. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. Researchers have developed catalytic processes that allow for the selective introduction of fluorine atoms into aromatic rings without generating hazardous byproducts. These approaches align with broader efforts to make pharmaceutical manufacturing more environmentally friendly.

In conclusion,1-(2-naphthyl)-3-(2,3,4-trifluoroanilino)-1-propanone (CAS No. 868255-61-2) represents a promising candidate for further research in both pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative synthetic strategies and potential applications across multiple disciplines. As our understanding of fluorinated aromatic compounds continues to grow, this compound is likely to play an important role in future advancements.